3-(3-Chlorophenyl)-4-((4-hydroxy-3-methoxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione
CAS No.: 478255-03-7
Cat. No.: VC16177079
Molecular Formula: C16H13ClN4O2S
Molecular Weight: 360.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 478255-03-7 |
|---|---|
| Molecular Formula | C16H13ClN4O2S |
| Molecular Weight | 360.8 g/mol |
| IUPAC Name | 3-(3-chlorophenyl)-4-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C16H13ClN4O2S/c1-23-14-7-10(5-6-13(14)22)9-18-21-15(19-20-16(21)24)11-3-2-4-12(17)8-11/h2-9,22H,1H3,(H,20,24)/b18-9+ |
| Standard InChI Key | HSMDYXUOHMYWBJ-GIJQJNRQSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=N/N2C(=NNC2=S)C3=CC(=CC=C3)Cl)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=NN2C(=NNC2=S)C3=CC(=CC=C3)Cl)O |
Introduction
Chemical Identity and Structural Characteristics
Molecular Architecture
The compound’s IUPAC name, 3-(3-chlorophenyl)-4-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione, delineates its core structure:
-
Triazole ring: A five-membered ring with three nitrogen atoms at positions 1, 2, and 4.
-
3-Chlorophenyl substituent: Attached to the triazole’s third position, contributing hydrophobic and electron-withdrawing effects.
-
Benzylidene moiety: A Schiff base linker formed between the triazole’s fourth position and 4-hydroxy-3-methoxybenzaldehyde, enabling π-conjugation and hydrogen bonding .
The stereochemistry of the benzylidene group (E-configuration) is confirmed by its InChIKey (HSMDYXUOHMYWBJ-GIJQJNRQSA-N), which encodes spatial arrangement.
Physicochemical Properties
Key properties include:
| Property | Value |
|---|---|
| Molecular Weight | 360.8 g/mol |
| Molecular Formula | C₁₆H₁₃ClN₄O₂S |
| CAS Number | 478255-03-7 |
| Hydrogen Bond Donors | 2 (NH and OH groups) |
| Hydrogen Bond Acceptors | 6 (N, O, S atoms) |
The compound’s solubility is likely limited in polar solvents due to aromatic and hydrophobic groups, though the thione (-C=S) and hydroxyl (-OH) groups may enhance solubility in dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).
Synthesis and Structural Elucidation
Synthetic Pathways
Two primary methods are inferred from analogous triazole syntheses :
Method A: Condensation Reaction
-
Precursor Preparation: 4-Hydroxy-3-methoxybenzaldehyde reacts with 3-(3-chlorophenyl)-1H-1,2,4-triazole-5-thione in acidic conditions (e.g., glacial acetic acid).
-
Schiff Base Formation: The aldehyde’s carbonyl group nucleophilically attacks the triazole’s amine, forming an imine linkage (C=N) .
Method B: Hydrazine-Mediated Cyclization
-
Hydrazide Intermediate: 3-(3-Chlorophenyl)benzohydrazide is treated with carbon disulfide (CS₂) and potassium hydroxide (KOH) to form a dithiocarbazate salt.
-
Cyclization: Heating the salt with hydrazine hydrate induces ring closure, yielding the triazole-thione core .
Spectroscopic Characterization
-
IR Spectroscopy:
-
¹H NMR (DMSO-d₆):
-
¹³C NMR:
Hypothesized Biological Activities
Antioxidant Properties
Analogous compounds with phenolic groups (e.g., 2,6-dimethoxyphenol derivatives) demonstrate radical-scavenging activity via hydrogen atom transfer . The 4-hydroxy-3-methoxybenzylidene group in this compound may similarly quench reactive oxygen species (ROS), as shown in structurally related antioxidants .
Anticancer Mechanisms
Triazoles inhibit histone deacetylases (HDACs) and topoisomerases, promoting apoptosis in cancer cells. The thione group’s sulfur atom may coordinate with zinc in HDAC active sites, while the chlorophenyl moiety intercalates DNA .
Comparative Analysis with Structural Analogs
The bromo analog shows enhanced electrophilicity, potentially improving DNA cross-linking in anticancer applications. Conversely, methoxy-rich derivatives exhibit higher solubility and ROS scavenging due to increased polarity.
Challenges and Future Directions
Synthetic Optimization
Current yields (~50–70%) for triazole-thiones necessitate improved catalysts (e.g., CeCl₃·7H₂O) or microwave-assisted synthesis to reduce reaction times .
Pharmacological Profiling
In vitro assays are critical to validate hypothesized activities:
-
MIC Testing: Against Staphylococcus aureus and Candida albicans.
-
DPPH Assay: To quantify radical scavenging.
Computational Modeling
Molecular docking studies could predict HDAC or CYP51 binding affinities, guiding structural modifications for enhanced potency.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume